Cas no 2137723-68-1 (6-Ethoxy-2-propoxyquinoline-3-carboxylic acid)

• Product Name: 6-Ethoxy-2-propoxyquinoline-3-carboxylic acid
• CAS No: 2137723-68-1
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6239930
• PubChem ID: 165456283
• Update Time: 2025-06-10

6-Ethoxy-2-propoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-703748
• 6-ethoxy-2-propoxyquinoline-3-carboxylic acid
• 2137723-68-1
• 6-Ethoxy-2-propoxyquinoline-3-carboxylic acid

• Inchi： 1S/C15H17NO4/c1-3-7-20-14-12(15(17)18)9-10-8-11(19-4-2)5-6-13(10)16-14/h5-6,8-9H,3-4,7H2,1-2H3,(H,17,18)
• InChI Key： OOJNCIXHKYGENV-UHFFFAOYSA-N
• SMILES： O(CCC)C1=C(C(=O)O)C=C2C=C(C=CC2=N1)OCC

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.6Ų

Additional information on 6-Ethoxy-2-propoxyquinoline-3-carboxylic acid

Comprehensive Overview of 6-Ethoxy-2-propoxyquinoline-3-carboxylic acid (CAS No. 2137723-68-1): Properties, Applications, and Research Insights

6-Ethoxy-2-propoxyquinoline-3-carboxylic acid (CAS No. 2137723-68-1) is a specialized quinoline derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the quinoline-3-carboxylic acid family, a class known for its versatile biological activities. The presence of both ethoxy and propoxy substituents at positions 6 and 2 respectively enhances its lipophilicity and potential bioavailability, making it a promising candidate for drug discovery programs targeting inflammation and microbial infections.

Recent studies highlight the growing interest in modified quinoline derivatives like 6-Ethoxy-2-propoxyquinoline-3-carboxylic acid as kinase inhibitors and antimicrobial agents. Researchers are particularly focused on its potential role in addressing antibiotic resistance – a critical global health challenge. The compound's molecular structure allows for selective interactions with bacterial DNA gyrase, paralleling the mechanism of fluoroquinolones but with distinct binding characteristics that may overcome existing resistance mechanisms.

From a synthetic chemistry perspective, CAS 2137723-68-1 demonstrates interesting reactivity patterns. The carboxylic acid group at position 3 enables facile derivatization into amides or esters, while the alkoxy substitutions influence electronic distribution across the quinoline ring system. These properties make it valuable for structure-activity relationship (SAR) studies in medicinal chemistry. Current optimization efforts focus on improving metabolic stability without compromising the compound's promising in vitro activity profiles.

The agrochemical industry has shown increasing interest in 6-Ethoxy-2-propoxyquinoline-3-carboxylic acid derivatives as potential crop protection agents. Preliminary studies suggest these compounds may act as novel fungicides with modes of action distinct from existing commercial products. This aligns with the agricultural sector's urgent need for innovative solutions against resistant fungal pathogens threatening global food security.

Analytical characterization of 2137723-68-1 reveals distinct spectroscopic signatures. The compound typically shows strong UV absorption around 320-350 nm due to the extended π-conjugation system, with NMR spectra displaying characteristic shifts for the propoxy (δ 0.9-1.1 ppm for CH3) and ethoxy (δ 1.3-1.5 ppm for CH3) groups. These properties facilitate quality control during synthesis and formulation development processes.

Environmental and toxicological assessments of 6-Ethoxy-2-propoxyquinoline-3-carboxylic acid are currently underway to evaluate its ecological footprint. Early biodegradation studies indicate moderate persistence in aquatic systems, prompting research into structural modifications that could enhance environmental compatibility while maintaining efficacy. Such considerations are increasingly important in light of stringent regulatory requirements for new chemical entities.

The commercial availability of CAS 2137723-68-1 remains limited to research quantities, reflecting its status as an emerging investigational compound. However, several specialty chemical suppliers have begun offering custom synthesis services in response to growing demand from academic and industrial laboratories. Pricing trends suggest this compound may become more accessible as synthetic routes are optimized and scaled.

Future research directions for 6-Ethoxy-2-propoxyquinoline-3-carboxylic acid include exploration of its potential in materials science applications. The planar quinoline core combined with tunable solubility properties makes it interesting for organic electronic applications, particularly as a building block for charge-transport materials in OLED devices. This multidisciplinary potential significantly broadens the compound's relevance beyond its initial biological applications.

Patent landscape analysis reveals increasing activity around quinoline-3-carboxylic acid derivatives, with several recent filings covering structural analogs of 2137723-68-1. Intellectual property strategies appear focused on composition-of-matter claims for specific substitution patterns, reflecting the compound's novelty and perceived commercial potential in multiple technology sectors.

For researchers working with 6-Ethoxy-2-propoxyquinoline-3-carboxylic acid, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory precautions including use of personal protective equipment are recommended when handling the powdered form, primarily to avoid respiratory irritation that may occur with fine particulates.